3,4-dimethyl-N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H21N3OS/c1-13-5-4-6-17(9-13)24-20(18-11-26-12-19(18)23-24)22-21(25)16-8-7-14(2)15(3)10-16/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key: XDTFMTRVYMJHHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=C(C=C4)C)C
• Molecular Formula: C21H21N3OS
• Molecular Weight: 363.5 g/mol
• CAS No.: 361477-68-1

Description

Molecular Structure Analysis

The molecular structure of the compound is characterized by a nitrogen-based hetero-aromatic ring structure. This structure is a common feature of pyrazole compounds and is often used as a scaffold for the synthesis and development of many new promising drugs.

Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis and structural elucidation of antipyrine derivatives, such as 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide and its analogs, have been explored. These compounds were characterized through X-ray structure, Hirshfeld surface analysis, and DFT calculations, highlighting the significance of hydrogen bonding and π-interactions in stabilizing their molecular structures (Saeed et al., 2020).

Biological Evaluation

• Research on benzamide derivatives, such as N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, has demonstrated their potential biological applications. These compounds have been evaluated for their inhibitory activity against various enzymes, suggesting their utility in medicinal chemistry (Saeed et al., 2015).

Molecular Docking and DFT Studies

• Novel benzenesulfonamide derivatives have been synthesized and subjected to biological evaluation, molecular docking, and DFT calculations. Such studies provide insights into the compounds' potential interactions with biological targets and their energetic stability, contributing to the development of new therapeutic agents (Fahim & Shalaby, 2019).

Antimicrobial and Antitumor Activities

• Some studies focus on the synthesis of novel compounds with potential antibacterial and antitumor activities. For instance, the synthesis and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones have shown promising antibacterial properties (Palkar et al., 2017). Additionally, thieno[3,4-b]pyrazine-based and benzothiadiazole-based donor−acceptor copolymers have been investigated for their application in photovoltaic devices, indicating the versatility of such compounds in material science applications (Zhou et al., 2010).

Mechanism of Action

Target of Action

It is known that pyrazole derivatives, which this compound is a part of, have been associated with a wide range of biological activities . They have been found to interact with various receptors and enzymes, contributing to their diverse pharmacological effects .

Mode of Action

Pyrazole derivatives are known to interact with their targets in a way that leads to changes in cellular processes . For instance, some pyrazole derivatives have been found to inhibit the activity of certain enzymes, leading to changes in cellular metabolism .

Biochemical Pathways

It is known that pyrazole derivatives can affect a variety of biochemical pathways due to their diverse biological activities . For example, some pyrazole derivatives have been found to inhibit the production of reactive oxygen species (ROS), thereby affecting oxidative stress pathways .

Result of Action

Given the diverse biological activities of pyrazole derivatives, it can be inferred that this compound may have a wide range of effects at the molecular and cellular level .